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Compound of Interest

2,3,6,7,10,11-
Compound Name:

Hexakis(hexyloxy)triphenylene
CAS No.: 70351-86-9

Cat. No.: B1337480

Get Quote

Executive Summary

HAT6 (CAS: 70351-86-9) serves as the archetypal "model" discotic liquid crystal (DLC).[1] Its
triphenylene core facilitates one-dimensional charge transport, making it a critical candidate for
organic photovoltaics (OPVs) and field-effect transistors (OFETS).

For device engineering, two thermal parameters are non-negotiable:

* Mesophase Range: The temperature window where the material exists in the hexagonal
columnar (

) phase.

o Decomposition Temperature (

): The upper thermal limit before irreversible chemical degradation (alkyl chain scission)
occurs.

Key Metrics:
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e Phase Sequence: Crystal (ngcontent-ng-c567981813=""_nghost-ng-c1980439775=""
class="inline ng-star-inserted">

)

Columnar Hexagonal (

)

Isotropic (
)[2]

e Mesophase Range: Approx. 65°C to 100°C (Heating).[1]
e Thermal Stability (

):

(Inert atmosphere).

Chemical Identity & Structural Significance[1][2][3]

The thermal resilience of HAT6 is derived from its rigid aromatic core, while its phase behavior
is dictated by the nanosegregation between this core and the flexible aliphatic side chains.

Property Specification

Chemical Name 2,3,6,7,10,11-hexakis(hexyloxy)triphenylene

Abbreviation

HAT6 (or H6TP)

Molecular Formula

Molecular Weight

829.24 g/mol

Core Structure

Planar Triphenylene (Discotic)

Side Chains

6
n-Hexyloxy (-O-

)
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Thermal Characterization Framework
Phase Behavior (DSC Analysis)

Differential Scanning Calorimetry (DSC) is used to map the reversible phase transitions. HAT6
exhibits enantiotropic mesomorphism, meaning the liquid crystal phase forms on both heating
and cooling.

e Melting Point (
): The transition from the plastic crystalline phase (
) to the liquid crystalline phase (
). Typically occurs at ~65-70°C.
e Clearing Point (
): The transition from the ordered
phase to the disordered isotropic liquid (
). Typically occurs at ~100°C.

e Supercooling: Upon cooling, the

phase often persists below 65°C due to slow crystallization kinetics, extending the functional
range of the material in non-equilibrium states.

Thermal Stability (TGA Analysis)

Thermogravimetric Analysis (TGA) defines the processing ceiling.

e Mechanism: Degradation initiates with the homolytic cleavage of the ether linkages (C-O
bond) or scission within the alkyl chains.

e Threshold: HAT®6 is thermally stable well above its clearing point. Significant weight loss
(onset of decomposition) typically does not occur until >300°C under nitrogen.[3]

 Implication: This wide window (
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) allows for melt-processing (e.g., spin coating at elevated temps) without degrading the
organic semiconductor.

Experimental Protocols
Protocol A: Differential Scanning Calorimetry (DSC)

Objective: To determine accurate phase transition temperatures and enthalpies.

o Sample Prep: Hermetically seal 2-5 mg of HAT6 in an aluminum pan. Use a dedicated
microbalance to ensure precision (

0.01 mg).

o Atmosphere: Purge the cell with dry Nitrogen (

) at 50 mL/min to prevent oxidative degradation or moisture condensation.

e Thermal Cycle:
o Heat 1: 25°C

150°C @ 10°C/min (Erases thermal history).

o Cool 1: 150°C

25°C @ 10°C/min (Records crystallization behavior).

o Heat 2: 25°C
150°C @ 10°C/min (Primary data collection).

e Analysis: Integrate the endothermic peaks on the second heating scan. The onset
temperature is reported as the transition point (

or

)

Protocol B: Thermogravimetric Analysis (TGA)
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Obijective: To establish the Decomposition Temperature (

) and safe processing limits.

Sample Prep: Load 5-10 mg of HAT6 into a platinum or alumina crucible.

Equilibration: Hold at 30°C for 5 minutes under

flow (50 mL/min) to stabilize the microbalance.

Ramp: Heat from 30°C to 600°C at a rate of 10°C/min.

Data Extraction:

o : The intersection of the baseline and the tangent of the weight loss curve.
o : The temperature at which 5% of the initial mass is lost.[4][5]

o DTG Peak: The first derivative peak indicates the temperature of maximum degradation
rate (

Data Visualization & Logic
Phase Transition Logic

The following diagram illustrates the thermodynamic states of HAT6. Note the reversibility and
the specific temperature gates that define the Mesophase Window.

Thermal Stability Window
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Click to download full resolution via product page

Caption: Thermodynamic phase transitions of HAT6. The functional device range is the yellow
'Mesophase' node.

Thermal Degradation Pathway

Understanding how HATG fails is crucial for troubleshooting device longevity. The alkyl chains
are the "weak links" relative to the aromatic core.
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Click to download full resolution via product page

Caption: Thermal degradation mechanism.[4][6][7][8] The alkyl side-chains cleave first, leading
to mass loss observed in TGA.

Summary of Thermal Data
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Parameter

Value (Typical)

Notes

Melting Point (

Transition from Cr

65—-70°C
)
Clearing Point ( Transition from
98 — 100 °C
) Iso.
Enthalpy of Melting (
~30-40 kJ/mol First-order transition.
)
Enthalpy of Clearing ( Smaller energy change due to
~2-5 kJ/mol _
) residual order.
Decomposition Onset ( Under
> 320 °C
) atmosphere.
5% Weight Loss (
~350 - 360 °C Critical limit for processing.

)

Application Note: When annealing HAT6 films for device alignment, maintain the temperature

between 80°C and 90°C. This sits safely within the

mesophase range, providing sufficient thermal energy for self-assembly without risking

Isotropization or degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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